Cas no 6301-18-4 (Ethyl [1,1'-biphenyl]-2-ylcarbamate)

Ethyl [1,1'-biphenyl]-2-ylcarbamate Properties

Names and Identifiers

• Carbamic acid,N-[1,1'-biphenyl]-2-yl-, ethyl ester
• Ethyl [1,1'-biphenyl]-2-ylcarbamate
• ethyl N-(2-phenylphenyl)carbamate
• 2-Aethoxycarbonylaminobiphenyl
• 2-ethoxycarbonylaminobiphenyl
• AC1L62QL
• AC1Q35CR
• AR-1I8324
• biphenyl-2-yl-carbamic acid ethyl ester
• Biphenyl-2-yl-carbamidsaeure-aethylester
• CTK5B7044
• ethyl 2-biphenylylcarbamate
• NSC44171
• o-Diphenylyl-carbamidsaeure-aethylester
• o-Xenyl-urethan
• SureCN5475717
• ethyl biphenyl-2-ylcarbamate
• 2-Biphenylylcarbamic acid ethyl ester
• Ethyl[1,1'-biphenyl]-2-ylcarbamate
• AKOS008969710
• SMZPSCLWIVWFLG-UHFFFAOYSA-N
• 6301-18-4
• NSC-44171
• DTXSID60286202
• 2-Ethoxycarbonylaminobiphenyl
• SCHEMBL5475717
• +Expand

• MDL： MFCD20043439
• InChIKey： SMZPSCLWIVWFLG-UHFFFAOYSA-N
• Inchi： 1S/C15H15NO2/c1-2-18-15(17)16-14-11-7-6-10-13(14)12-8-4-3-5-9-12/h3-11H,2H2,1H3,(H,16,17)
• SMILES： O(C([H])([H])C([H])([H])[H])C(N([H])C1=C([H])C([H])=C([H])C([H])=C1C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 241.11035
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 241.11
• Heavy Atom Count: 18
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3

Experimental Properties

• LogP: 3.99500
• PSA: 38.33
• Refractive Index: 1.594
• Boiling Point: 340.9°C at 760 mmHg
• Flash Point: 160°C
• Density: 1.145